Cas no 618441-73-9 ((3-(4-CHLOROPHENYL)-1-(2-FLUOROPHENYL)-1H-PYRAZOL-4-YL)METHANOL)

• Product Name: (3-(4-CHLOROPHENYL)-1-(2-FLUOROPHENYL)-1H-PYRAZOL-4-YL)METHANOL
• CAS No: 618441-73-9
• MF: C₁₆H₁₂ClFN₂O
• MW: 302.730686187744
• CID: 955605
• PubChem ID: 5193291
• Update Time: 2025-04-19

(3-(4-CHLOROPHENYL)-1-(2-FLUOROPHENYL)-1H-PYRAZOL-4-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (3-(4-CHLOROPHENYL)-1-(2-FLUOROPHENYL)-1H-PYRAZOL-4-YL)METHANOL
• 618441-73-9
• AKOS024416345

• Inchi： 1S/C16H12ClFN2O/c17-13-7-5-11(6-8-13)16-12(10-21)9-20(19-16)15-4-2-1-3-14(15)18/h1-9,21H,10H2
• InChI Key： QNKVSHLDPKUWBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(CO)=CN(C2C=CC=CC=2F)N=1

Computed Properties

• Exact Mass: 302.06200
• Monoisotopic Mass: 302.0622189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 3.82410